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Compound Focus: Flurazole

CAS No.: 72850-64-7

Cat. No.: S602702

Get Quote

The table below summarizes key chemical and analytical data for Flurazole, which is essential for

developing any recovery protocol.

Property Details

IUPAC Name Benzyl 2-chloro-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate [1]

CAS RN 72850-64-7 [1] [2] [3]

Molecular Formula C₁₂H₇ClF₃NO₂S [1] [2]

Molecular Weight 321.70 g/mol [1] [2]

Log P 3.41 [2]

Water Solubility 0.5 mg/L @ 20°C (pH 7), classified as low [1]

Density 1.488 g/cm³ [3]

| HPLC Method | Column: Newcrom R1 (reverse-phase) [2] Mobile Phase: Acetonitrile (MeCN), Water,

Phosphoric Acid [2] MS-compatible MP: Replace Phosphoric Acid with Formic Acid [2] |
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Here are solutions to common challenges when working with Flurazole, based on its chemical properties.

Q1: How can I improve the recovery of Flurazole from an aqueous matrix?

Challenge: Flurazole's very low water solubility (0.5 mg/L) [1] can lead to adsorption losses on
container surfaces or precipitation, reducing recovery.

Solution: The addition of a modest percentage of organic solvent (e.g., 10-20% acetonitrile or
methanol) to the aqueous sample can help keep Flurazole in solution and improve recovery rates.

Q2: What should I do if I get poor peak shape in HPLC analysis?

Challenge: Poor peak shape can result from secondary interactions with the column.
Solution: The referenced method uses a specialized Newcrom R1 column with low silanol activity to

mitigate this issue [2]. If using a standard C18 column, try adding 0.1% formic acid to the mobile
phase to suppress silanol interactions.

Q3: How can I adapt the HPLC method for Mass Spectrometry (MS) detection?

Solution: For MS-compatible applications, replace the phosphoric acid in the mobile phase with a
volatile acid like formic acid, as suggested in the literature method [2].

Experimental Workflow for Method Establishment

Since direct data on recovery enhancement is unavailable, the following workflow provides a systematic

approach to develop and optimize your own recovery protocol. The diagram below outlines the key stages.
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Phase 1: Establish a Baseline

Preparation: Use the provided HPLC method (Newcrom R1 column, Acetonitrile/Water/Phosphoric
Acid mobile phase) [2] as your starting point.

Spiking: Prepare a calibration standard of Flurazole in a suitable solvent like acetonitrile. Spike a
known amount into your blank matrix (e.g., buffer, biological fluid).

Extraction: Perform a simple liquid-liquid or solid-phase extraction. Given Flurazole's properties
(Log P ~3.41) [2], an organic solvent like ethyl acetate or a C18 SPE cartridge would be a suitable

starting point.
Analysis: Run the extracted sample and a non-extracted standard of the same concentration on the

HPLC system.
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Phase 2: Review & Optimize

Calculate Recovery: Compare the peak area of the extracted sample with the non-extracted
standard. Recovery (%) = (Peak Area Extracted / Peak Area Standard) * 100

Troubleshoot: If recovery is low, proceed to Phase 3.

Phase 3: Iterative Optimization

Modify Parameters: Based on the troubleshooting guide, systematically change one variable at a

time. Key parameters to optimize include:
Extraction Solvent: Polarity and pH.

HPLC Mobile Phase: Ratio of organic to aqueous, pH (using formic acid for MS).
Re-test: After each modification, re-spike and re-extract the sample to evaluate the impact on

recovery.

Key Takeaways for Your Research

Start with the Basics: The provided chemical properties and HPLC method are a validated starting
point for your analytical work [1] [2].

Focus on Solubility: The primary challenge for recovery will likely stem from Flurazole's low water
solubility. Incorporating organic modifiers is the most direct strategy to counter this.

A Methodical Approach is Required: In the absence of a pre-optimized recovery protocol, you will
need to establish and validate your own using the systematic workflow outlined above.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Flurazole Chemical & Analytical Profile]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b602702#flurazole-recovery-rate-

enhancement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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